Cas no 457931-23-6 (4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole
• CAS No: 457931-23-6
• MF: C₃₀H₃₈Br₂N₂S₃
• MW: 682.639122486115
• MDL: MFCD28976159
• CID: 4456704
• PubChem ID: 354333117
• Update Time: 2025-04-24

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-4-octyl-2-thienyl)-
• 4,7-Bis(5-bromo-4-n-octyl-2-thienyl)-2,1,3-benzothiadiazole
• 4-(2-(5-Bromo-4-octyl-thiophen))-7-(2-(4-octylthiophen))-2,1,3-ben
• 4,7-Bis(5-bromo-4-octyl-2-thienyl)-2,1,3-benzothiadiazole
• 4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
• 4-(2-(5-Bromo-4-octyl-thiophen))-7-(2-(4-octylthiophen))-2,1,3-benzothiadiazole
• B4684
• 4,7-Bis(4-octyl-5-bromo-2-thienyl)-2,1,3-benzothiadiazole
• 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole

• MDL： MFCD28976159
• Inchi： 1S/C30H38Br2N2S3/c1-3-5-7-9-11-13-15-21-19-25(35-29(21)31)23-17-18-24(28-27(23)33-37-34-28)26-20-22(30(32)36-26)16-14-12-10-8-6-4-2/h17-20H,3-16H2,1-2H3
• InChI Key： AMYLTENEOQNKGO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=CC=C(C3C2=NSN=3)C2=CC(=C(S2)Br)CCCCCCCC)S1)CCCCCCCC

Computed Properties

• Exact Mass: 680.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 592
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.5E-9 g/L) (25 ºC),
• PSA: 110.50000
• LogP: 12.47930